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Compound of Interest

Compound Name: Monuron

Cat. No.: B1676734

Disclaimer: Monuron is an obsolete herbicide in many regions, including the United States and
Europe, due to environmental and health concerns.[1][2] Its registration for agricultural use in
the U.S. was canceled in 1977, and its production was discontinued in the U.S. in 1988.[1][3]
This document is intended for research, scientific, and drug development professionals for
informational and academic purposes only. Users must comply with all local, state, and national
regulations regarding the handling, use, and disposal of this chemical.

Introduction

Monuron (3-(p-chlorophenyl)-1,1-dimethylurea) is a non-selective, systemic herbicide
belonging to the phenylurea class.[3] Introduced in 1952, it has been historically used for total
vegetation control on non-cropland areas such as industrial sites, rights-of-way, and drainage
ditch banks. Monuron is effective against a wide range of annual and perennial grasses and
broadleaf weeds. Its primary mechanism of action is the inhibition of photosynthesis at
Photosystem Il (PSIl). Applied to the soil, it is absorbed by the roots and translocated
throughout the plant.

Physicochemical and Toxicological Properties

Monuron is a white, crystalline, odorless solid. It exhibits low solubility in water and
hydrocarbon solvents and is stable under normal conditions but is subject to microbial and
photodegradation.

Table 1: Physicochemical Properties of Monuron
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Property Value Reference
Chemical Formula C9oH11CIN20

Molecular Weight 198.65 g/mol

Melting Point 174-175°C

Water Solubility 230 mg/L (at 25°C)

Vapor Pressure 5 x 107 mmHg (at 25°C)

| Soil Adsorption Coeff. (Koc) | ~400 cm?/g (Varies with soil type) | |

Table 2: Summary of Toxicological Data for Monuron

Test Organism Endpoint Value Reference
Rat (male, albino) Acute Oral LDso 1,480 - 3,600 mgl/kg
) Approximate Lethal
Rabbit 1,500 mg/kg
Oral Dose
) ) Approximate Lethal
Guinea Pig 670 mg/kg

Oral Dose

| Human | Health Advisory | Suspected carcinogen | |

Mechanism of Action: Photosynthesis Inhibition

Monuron acts by interrupting the photosynthetic electron transport chain in plants. It binds to
the D1 quinone-binding protein in Photosystem I, blocking the binding site for plastoquinone.
This blockage prevents electron flow from PSII, halting ATP and NADPH production, which are
essential for COz2 fixation. The subsequent build-up of high-energy electrons leads to the
formation of reactive oxygen species, causing lipid peroxidation, membrane damage, and

ultimately, cell death.
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Figure 1: Mechanism of action of Monuron as a Photosystem Il inhibitor.
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Application Guidelines for Non-Cropland Areas

Note: Application rates are highly dependent on soil type, organic matter content, rainfall, and

the target weed species. Higher rates are required for heavier soils and for the control of deep-

rooted perennial weeds.

Table 3: Historical Application Rates for Non-Cropland Weed Control

Target Weeds Soil Type

Lighter soils
Annual Weeds
(sandy loams)

Application
Rate (Active
Ingredient)

5-10 Ibsl/acre
(5.6 - 11.2
kg/ha)

Remarks Reference

For short-term
control.

Heavier soils
(clays, high

organic matter)

10 - 20 Ibs/acre
(11.2-22.4
kg/ha)

For extended

control.

Perennial Weeds  All soil types

20 - 60 Ibs/acre
(22.4 - 67.2
kg/ha)

Higher rates
needed for deep-
rooted species
like

Johnsongrass.

| Total Vegetation Control | General Non-Crop | 20 - 30 kg/ha | Used for long-term bare ground

maintenance. | |

Formulations: Monuron was typically available as an 80% wettable powder (WP) or in granular

form. Wettable powders require continuous agitation in the spray tank to maintain a uniform

suspension.

Environmental Fate and Persistence

Monuron's utility for long-term weed control is linked to its soil persistence. However, this same

property, combined with its mobility, raises significant environmental concerns, particularly

regarding groundwater contamination.
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Table 4: Environmental Fate Characteristics of Monuron

Parameter Value | Description = Remarks Reference

Highly variable
. . . based on soil type,
Soil Half-Life (Field) 30 - 166 days .
moisture, and

microbial activity.

At heavier application

rates (23-230 kg/ha ),
Persistence Up to 1-3 years phytotoxic levels can

persist for several

seasons.

) ) N-demethylation and
Microbial

Primary Degradation ) ) hydroxylation are key
Biodegradation
pathways.
Secondary ) Occurs on the soil
) Photodegradation )
Degradation surface and in water.
Stable in neutral
Hydrolysis Negligible solutions at room

temperature.

| Leaching Potential | Moderate to High | Moves readily in light-textured (sandy) soils, with
potential to reach depths of 40 cm. | |
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Figure 2: Key environmental fate pathways for Monuron in soil.

Experimental Protocols

The following are generalized protocols for assessing the efficacy and environmental behavior
of Monuron. These should be adapted based on specific research objectives and available

equipment.

Objective: To determine the effective dose-response of Monuron formulations on a mixed
population of weeds in a non-cropland setting.

Materials:
¢ Monuron formulation (e.g., 80% WP).

» Calibrated backpack or plot sprayer.
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Personal Protective Equipment (PPE): gloves, goggles, respirator.

Plot marking equipment (stakes, flags).

Quadrat frame (e.g., 1m x 1m) for weed assessment.

Data collection sheets.

Procedure:

Site Selection: Choose a non-cropland area with a uniform distribution of target weeds.
Ensure the site is isolated to prevent runoff into sensitive areas.

Experimental Design: Use a randomized complete block design with at least four
replications. Blocks should be placed perpendicular to any environmental gradient (e.g.,
slope).

Plot Layout: Establish plots of a standard size (e.g., 2m x 5m). Include an untreated control
and at least 3-4 application rates of Monuron.

Pre-Application Assessment: Within each plot, use a quadrat to record weed species present
and estimate percent cover or density.

Herbicide Application:

o Calibrate the sprayer to deliver a known volume (e.g., 200-400 L/ha).

o Prepare the spray solution for each treatment rate. For WP formulations, create a slurry in
a small amount of water before adding to the main tank. Maintain continuous agitation.

o Apply the treatments evenly to their respective plots.

Post-Application Assessment: Evaluate weed control at set intervals (e.g., 2, 4, 8, and 16
weeks after treatment). Use the quadrat to assess percent weed control relative to the
untreated control plots.

Data Analysis: Analyze the data using Analysis of Variance (ANOVA) to determine significant
differences between treatments. Calculate the dose required for a certain level of control
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Figure 3: Experimental workflow for a Monuron field efficacy trial.

Objective: To determine the rate of Monuron degradation in a specific soil type under
controlled laboratory conditions.

Materials:

e Analytical grade Monuron.

» Representative soil from the intended use area, sieved (<2 mm).

e Incubation containers (e.g., 250 mL glass jars).

o High-Performance Liquid Chromatograph (HPLC) with UV detector.
e Solvents for extraction (e.g., acetonitrile, methanol).

e Solid-Phase Extraction (SPE) cartridges for cleanup if needed.

o Analytical balance, centrifuge, shaker.

Procedure:

» Soil Characterization: Analyze the soil for texture, organic matter content, pH, and microbial
biomass.

e Soil Treatment:

o Adjust soil moisture to 50-60% of water holding capacity.
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o Spike a known mass of soil with Monuron dissolved in a minimal amount of solvent to
achieve the desired concentration (e.g., corresponding to a field application rate). Allow
the solvent to evaporate.

o Thoroughly mix the spiked soil for homogeneity.

e |ncubation:

o Aliquot the treated soil into replicate incubation jars for each time point (e.g., 0, 7, 14, 30,
60, 90, 120 days).

o Incubate in the dark at a constant temperature (e.g., 25°C). Maintain soil moisture by
periodic additions of water.

o Sampling and Extraction:
o At each time point, remove replicate jars for analysis.

o Extract Monuron from a subsample of soil using an appropriate solvent (e.g., acetonitrile)
by shaking for a set period (e.g., 2 hours).

o Centrifuge the samples and collect the supernatant.
e Analysis:
o Filter the extract and analyze the concentration of Monuron using HPLC-UV.
o Develop a calibration curve using analytical standards.
e Data Analysis:
o Plot the concentration of Monuron versus time.

o Fit the data to a first-order decay model (Ct = Coe~kt) to calculate the degradation rate
constant (k) and the time to 50% dissipation (DTso or half-life).

Safety and Handling
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Personal Protective Equipment (PPE): When handling Monuron, especially the concentrated
powder, appropriate PPE is critical. This includes chemical-resistant gloves, coveralls, and
respiratory protection to avoid inhalation of dust.

Environmental Precautions: Due to its potential for leaching and toxicity to aquatic organisms,
Monuron should not be applied near water bodies, on frozen ground, or on highly permeable
soils with a shallow water table. Extreme care must be taken to avoid spray drift and runoff.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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